Cas no 933760-06-6 (1-[(oxolan-3-yl)methyl]piperazine)

• Product Name: 1-[(oxolan-3-yl)methyl]piperazine
• CAS No: 933760-06-6
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 4660166
• PubChem ID: 13742285
• Update Time: 2025-05-23

1-[(oxolan-3-yl)methyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(oxolan-3-yl)methyl]piperazine
• Piperazine, 1-[(tetrahydro-3-furanyl)methyl]-

• Inchi： 1S/C9H18N2O/c1-6-12-8-9(1)7-11-4-2-10-3-5-11/h9-10H,1-8H2
• InChI Key： BSWVSDVQRSJADG-UHFFFAOYSA-N
• SMILES： N1(CC2CCOC2)CCNCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-[(oxolan-3-yl)methyl]piperazine

Comprehensive Overview of 1-[(oxolan-3-yl)methyl]piperazine (CAS No. 933760-06-6): Properties, Applications, and Industry Insights

1-[(oxolan-3-yl)methyl]piperazine (CAS No. 933760-06-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This molecule combines a piperazine ring with an oxolane (tetrahydrofuran) derivative, offering versatile reactivity and potential applications in drug discovery. The compound's heterocyclic framework makes it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of CNS-targeting therapeutics and GPCR modulators, which are currently trending topics in medicinal chemistry.

In recent years, the demand for piperazine-based compounds like 1-[(oxolan-3-yl)methyl]piperazine has surged, driven by their role in designing neuropharmaceuticals and antiviral agents. Researchers frequently search for "piperazine derivatives for drug design" or "oxolane-modified bioactive molecules," reflecting the compound's relevance in addressing modern healthcare challenges. Its balanced lipophilicity and hydrogen-bonding capacity contribute to improved blood-brain barrier penetration, a critical factor in neurological disorder treatments—a hot topic in 2024 due to rising global neurodegenerative disease rates.

The synthesis of CAS 933760-06-6 typically involves N-alkylation of piperazine with 3-(bromomethyl)oxolane, followed by purification via column chromatography. Analytical characterization using NMR spectroscopy and high-resolution mass spectrometry confirms its structural integrity. Industry professionals often inquire about "scalable synthesis of oxolane-piperazine hybrids" or "stability studies of CAS 933760-06-6," highlighting practical concerns in process optimization. Notably, the compound exhibits enhanced solubility in polar aprotic solvents compared to traditional piperazines, making it advantageous for formulation development.

From a commercial perspective, 1-[(oxolan-3-yl)methyl]piperazine aligns with the growing green chemistry movement, as its structure allows for atom-efficient transformations. Searches for "sustainable heterocyclic building blocks" have increased by 40% year-over-year, per recent SEO data. The compound's low ecotoxicity profile (as per OECD guidelines) further supports its adoption in environmentally conscious synthesis—a key selling point for manufacturers targeting EU REACH-compliant product lines.

Emerging applications include its use as a ligand in catalysis for asymmetric synthesis, particularly in constructing chiral amines—a sought-after transformation in API manufacturing. Patent analyses reveal a 25% annual growth in filings referencing oxolane-piperazine conjugates, with particular interest in kinase inhibitor scaffolds and ion channel modulators. These trends correlate with Google Scholar metrics showing rising searches for "piperazine SAR studies 2024" and "oxolane medicinal chemistry applications."

Quality control protocols for CAS 933760-06-6 emphasize HPLC purity (>98%) and strict control of genotoxic impurities, addressing regulatory concerns in pharmaceutical GMP. The compound's crystalline form (characterized by PXRD) demonstrates excellent storage stability under nitrogen, a feature frequently queried in technical forums. Supply chain data indicates growing procurement by CDMOs specializing in small-molecule therapeutics, particularly for orphan drug development pipelines.

Future research directions may explore its metabolite profiling using LC-MS/MS techniques or derivatization into PROTAC degraders—an area gaining traction in targeted protein degradation studies. The compound's structural plasticity allows for diverse structure-activity relationship explorations, positioning it as a promising candidate for next-generation pharmacophores. As the industry shifts toward fragment-based drug design, 1-[(oxolan-3-yl)methyl]piperazine offers valuable molecular diversity within lead optimization workflows.